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Introduction
Perfusion fixation is a critical technique for preserving tissues in a life-like state, particularly for

large specimens or whole animals.[1][2] By utilizing the animal's circulatory system, the fixative

is rapidly delivered throughout the body, ensuring uniform and swift preservation of tissue and

cellular structures.[1][2][3] This method is superior to immersion fixation for larger samples as it

minimizes post-mortem artifacts and hypoxic changes that can occur while the fixative slowly

penetrates the tissue.[1][3] Formaldehyde, typically in the form of a 4% paraformaldehyde
(PFA) solution, is the most commonly used fixative due to its effective cross-linking of proteins

and nucleic acids, which stabilizes molecular and cellular structures.[4][5][6] These application

notes provide detailed protocols for whole animal perfusion fixation using formaldehyde, with

a focus on rodent models, and include critical data, safety information, and troubleshooting

guidelines.

Mechanism of Formaldehyde Fixation
Formaldehyde preserves tissue by forming cross-links between molecules, primarily proteins.

[4][7][8] The process involves the formation of methylene bridges between reactive amino

groups on amino acid residues such as lysine, arginine, and glutamine.[7][9] This cross-linking

creates a stable, insoluble network that maintains the structural integrity of cells and the

extracellular matrix, preventing autolysis and putrefaction.[4] While formaldehyde penetrates
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tissue relatively quickly, the cross-linking reaction is a slower process.[9][10] The extent of

fixation can be influenced by factors such as temperature, pH, and duration of exposure.[11]

Chemical Fixation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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